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Compound of Interest

Compound Name: Suprastat

Cat. No.: B6596421

Get Quote

Disambiguation & Scope
CRITICAL NOTE: This protocol applies specifically to Suprastat (CAS# 90093-40-6), the

novel, selective Histone Deacetylase 6 (HDAC6) inhibitor used in cancer immunotherapy

research.[1][2][3][4]

Do NOT confuse this with Suprastin (Chloropyramine), a first-generation antihistamine.[1][2]

[3][4]

Do NOT confuse with Vorinostat (SAHA), a pan-HDAC inhibitor.[1][2][3][4]

Introduction
Suprastat is a rationally designed, highly selective inhibitor of HDAC6 (Histone Deacetylase 6).

[1][3][4][5][6][7][8] Unlike pan-HDAC inhibitors, Suprastat spares Class I HDACs (HDAC1, 2,

3), thereby reducing off-target cytotoxicity associated with broad epigenetic modulation.[1][2][3]

[4]

In research contexts, particularly melanoma and immuno-oncology, Suprastat is utilized to:

Inhibit the deacetylation of non-histone proteins (specifically
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-tubulin).[1][2][3][4]

Modulate the tumor immune microenvironment (TIME).[1][2][3][4]

Synergize with immune checkpoint inhibitors (e.g., anti-PD-1) to downregulate M2

macrophages and increase CD8+ T-cell infiltration.[1][2][3][4][5][7][9]

Physicochemical Profile
Property Specification

Chemical Name

4-((3-(4-(aminomethyl)phenyl)-1-(4-

hydroxybutyl)ureido)methyl)-N-

hydroxybenzamide

CAS Number 90093-40-6

Molecular Weight 386.45 g/mol

Formula C₂₀H₂₆N₄O₄

Solubility (DMSO) 50 mg/mL (Soluble)

Solubility (Water) Insoluble / Poor

Appearance White to off-white solid powder

Protocol: Reconstitution & Stock Preparation
Principle: Suprastat is hydrophobic.[1][2][3][4] Direct dissolution in aqueous buffers (PBS,

media) will result in precipitation.[1][3][4] You must create a concentrated organic stock solution

(DMSO) first.[1][2][3][4]

Materials Required
Suprastat powder (stored at -20°C).[1][2][3][4][10]

Dimethyl Sulfoxide (DMSO), anhydrous, cell-culture grade (

99.9%).[1][2][3][4]

Vortex mixer.[1][2][3][4]
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Amber microcentrifuge tubes (1.5 mL) or foil-wrapped tubes.

Step-by-Step Procedure
Equilibration: Remove the Suprastat vial from -20°C storage and allow it to equilibrate to

room temperature (approx. 15–20 mins) before opening. This prevents condensation from

forming inside the vial, which degrades the compound.[1][4]

Calculation: Determine the volume of DMSO required to achieve a 10 mM or 50 mM stock

solution.

Formula:

[1][2][3][4]

Example: To make a 10 mM stock from 5 mg of Suprastat:

[1][2][3][4]

Dissolution:

Add the calculated volume of DMSO to the vial.[1][3][4]

Vortex vigorously for 30–60 seconds.

Observation: The solution should be clear and colorless.[1][3][4] If particles persist, warm

the solution to 37°C for 2–3 minutes and vortex again.

Aliquotting (Crucial Step):

Do not store the bulk stock in one tube. Repeated freeze-thaw cycles will hydrolyze the

hydroxamic acid group.[1][2][3][4]

Aliquot into single-use volumes (e.g., 20–50

L) using amber tubes to protect from light.[1][2][3][4]

Storage:
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Flash freeze aliquots in liquid nitrogen (optional but recommended).[1][2][3][4]

Store at -80°C for up to 6 months.

Experimental Usage Protocols
A. In Vitro (Cell Culture)

Dilution Strategy: Prepare a serial dilution in DMSO first, then spike into the culture medium.

[1][4]

DMSO Limit: Ensure the final DMSO concentration in the culture well is < 0.1% (v/v) to avoid

solvent toxicity.[1][2][3][4]

Example: To treat cells at 1

M:

Dilute 10 mM stock 1:100 in DMSO

100

M working solution.

Dilute 100

M working solution 1:1000 into culture media

1

M final (0.1% DMSO).

B. In Vivo (Animal Models)
Challenge: High DMSO concentrations are toxic to animals.[1][2][3][4] You must use a co-

solvent system (formulation vehicle).[1][2][3][4]

Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[1][2][3][4]

Preparation Protocol:
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Dissolve Suprastat in DMSO (10% of final volume). Vortex until clear.

Add PEG300 (40% of final volume). Vortex.

Add Tween-80 (5% of final volume). Vortex.

Slowly add Saline or ddH₂O (45% of final volume) while vortexing.

Note: Always add water/saline last to prevent precipitation.[1][2][3][4] If precipitation

occurs, sonicate gently.[1][3][4]

Mechanism of Action & Signaling Pathway
Suprastat distinguishes itself by selectively targeting the cytoplasmic deacetylase HDAC6.[1]

[3][4] The diagram below illustrates the downstream consequences of this inhibition, specifically

the stabilization of acetyl-tubulin and the resulting immunological shift.[1][3]
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Figure 1: Mechanism of Action.[1][2][3][4] Suprastat inhibits HDAC6, preventing the

deacetylation of alpha-tubulin and HSP90.[1][3][4] This leads to microtubule stabilization and

disruption of protein folding, ultimately enhancing anti-tumor immunity.[1][3]

Storage & Stability Summary
State Temperature Stability Duration Notes

Solid Powder -20°C 2 Years

Keep desiccated.[1][2]

[3][4][10] Protect from

light.[1][2][3][4]

DMSO Stock -80°C 6 Months
Single-use aliquots

only.[1][2][3][4]

DMSO Stock -20°C 1 Month

Risk of degradation if

opened frequently.[1]

[2][3][4]

Aqueous Dilution 4°C / 37°C < 24 Hours
Prepare fresh daily.

Unstable.

Troubleshooting
Issue: Precipitation upon adding water/media.

Cause: Suprastat is highly hydrophobic.[1][2][3][4]

Solution: Ensure the DMSO stock is fully dissolved before dilution.[1][3][4] When diluting

into media, vortex the media rapidly while adding the stock dropwise.[1][4] Do not exceed

the solubility limit (approx. 10–20

M in aqueous buffer without carriers).[1][2][3][4]

Issue: Color change (Yellowing).

Cause: Oxidation of the hydroxamic acid moiety or amine group.[1][4]

Solution: Discard the aliquot. Ensure stocks are stored in amber tubes and flushed with

inert gas (nitrogen/argon) if possible before freezing.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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